Cas no 2229646-78-8 (methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229646-78-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5922450
• PubChem ID: 165613843
• Update Time: 2025-05-20

methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• 2229646-78-8
• EN300-1740508

• Inchi： 1S/C12H17NO3/c1-8-10(6-5-7-14)11(12(15)16-4)9(2)13(8)3/h5-6,14H,7H2,1-4H3/b6-5+
• InChI Key： RRMNJGLLHVQZJB-AATRIKPKSA-N
• SMILES： O(C)C(C1C(/C=C/CO)=C(C)N(C)C=1C)=O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229646-78-8): A Comprehensive Overview

Methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, identified by its CAS number 2229646-78-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its 1,2,5-trimethyl substituents and the presence of a 3-hydroxyprop-1-en-1-yl side chain, contribute to its distinct chemical properties and biological functions.

The synthesis and characterization of methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate have been extensively studied in recent years. The compound's structure allows for various chemical modifications, making it a valuable scaffold for the development of novel therapeutic agents. Researchers have explored its potential in several areas, including anti-inflammatory, anti-tumor, and antimicrobial applications. The presence of the hydroxyl group in the side chain enhances its reactivity, enabling further functionalization and the creation of more complex derivatives.

In recent years, significant advancements have been made in understanding the pharmacological properties of pyrrole derivatives. Methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has been shown to exhibit promising biological activities due to its ability to interact with various biological targets. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. This has led to investigations into its efficacy in treating chronic inflammatory diseases.

The compound's unique structural features also make it an attractive candidate for further research in drug discovery. The combination of methyl groups at the 1, 2, and 5 positions of the pyrrole ring enhances its stability and bioavailability, while the hydroxylpropenyl side chain provides a site for further chemical modifications. These properties have prompted researchers to explore its potential as a lead compound for the development of new drugs targeting various diseases.

In addition to its pharmaceutical applications, methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has shown promise in other areas of research. For example, it has been investigated for its potential role in materials science due to its ability to form stable complexes with metal ions. These complexes have been explored for their catalytic properties and their potential use in industrial processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve these goals. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the hydroxylpropenyl side chain efficiently. These methods not only improve the efficiency of the synthesis but also allow for better control over the reaction conditions.

The characterization of methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has been performed using a range of analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in determining the molecular structure and confirming the presence of various functional groups. Mass spectrometry has also been employed to verify the molecular weight and fragmentation patterns.

The pharmacological activity of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed that it can inhibit the activity of certain enzymes involved in inflammatory pathways. This has led to investigations into its potential as a therapeutic agent for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In vivo studies have further supported these findings by demonstrating that methyl 4-(3-hydroxyprop-1-en-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate can reduce inflammation and tissue damage in animal models of inflammation. These studies have provided valuable insights into its mechanism of action and have highlighted its potential as a lead compound for drug development.

The future prospects for methyl 4-(3-hydroxyprop-1-en-1-yll)-l ,2 ,5 -trimethyl-l H -pyrrole - 3 -carboxy l ate are promising. Further research is needed to fully elucidate its pharmacological properties and to explore new synthetic routes that could improve yield and purity. Additionally ,investigations into its potential applications beyond pharmaceuticals are warranted .The versatility o fthis compound makes it a valuable scaffold f orthe development o fnovel materials with unique properties .